2-(3-fluoro-4-methoxybenzoyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole

• IUPAC Name: (3-fluoro-4-methoxyphenyl)-[2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C19H19FN6O2/c1-28-16-3-2-12(6-15(16)20)19(27)25-9-13-7-24(8-14(13)10-25)18-5-4-17-22-21-11-26(17)23-18/h2-6,11,13-14H,7-10H2,1H3
• InChI Key: AVMNJAGUEYZVIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4)F
• Molecular Formula: C19H19FN6O2
• Molecular Weight: 382.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting from simpler building blocks. The pyrrole ring could be formed via a Paal-Knorr synthesis or a similar method. The triazolo[4,3-b]pyridazine ring might be synthesized using a cyclization reaction. The fluoro and methoxy groups would likely be introduced via substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the types of bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The pyrrole ring is aromatic and thus relatively stable, but it can undergo electrophilic substitution reactions. The triazolo[4,3-b]pyridazine ring might participate in nucleophilic substitution reactions or act as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the fluoro and methoxy groups could influence its polarity, solubility, and reactivity.

Scientific Research Applications

Electrochemical Synthesis of 1,2,4-Triazolo[4,3-a]pyridines

The compound’s structure suggests potential for electrochemical applications. Researchers have developed an intramolecular dehydrogenative C–N cross-coupling reaction under mild electrolytic conditions. . This method has been applied to the synthesis of Xanax, a widely used drug, and for late-stage functionalization in biologically relevant lead molecules.

Anticancer Activity

Exploring the compound’s potential in cancer therapy, researchers have designed [1,2,4]triazolo[4,3-a]pyrazine derivatives bearing 4-oxo-pyridazinone moieties. These derivatives were evaluated for their IC50 values against three cancer cell lines (A549, MCF-7, and HeLa) and c-Met kinase. .

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in medicine, materials science, and other areas. Future research could explore the synthesis, properties, and potential uses of this compound.